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Compound of Interest

Compound Name: Aspirin glycine calcium

Cat. No.: B15480990

Essential Safety and Handling Guide for Aspirin
Glycine Calcium

This guide provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals handling Aspirin glycine calcium (also known
as calcium carbasalate). Given that specific safety data for this complex is limited, this
guidance is based on the well-documented hazards of its primary active component,
Acetylsalicylic Acid (Aspirin).[1][2] Adherence to these procedures is essential for ensuring
personal safety and maintaining a secure laboratory environment.

Hazard Identification and Summary

Aspirin glycine calcium should be handled with care, assuming the hazard profile of Aspirin.
The primary risks involve irritation and potential allergic reactions.
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Primary Routes of

Hazard Classification Description
Exposure
Acute Toxicity (Oral) Harmful if swallowed.[3][4] Ingestion
Causes skin irritation.[5] May
Skin Irritation cause an allergic skin reaction Skin Contact
in susceptible individuals.[6]
Causes serious eye irritation,
Eye Irritation which may include redness Eye Contact

and tearing.[5][6]

May cause allergy or asthma
symptoms or breathing
) o difficulties if inhaled.[6] )
Respiratory Sensitization ] o Inhalation (of dust)
Material may be irritating to the
mucous membranes and

upper respiratory tract.[4]

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is critical and depends on the specific handling procedure
and the potential for exposure. The following table outlines the recommended PPE for different
operational scenarios.
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Task / . .
Eye & Face Hand Protective Respiratory
Exposure . . . .
Protection Protection Clothing Protection
Level
Low Exposure
) ) Not generally
Risk(Handling ) ) -
Single pair of required if
sealed Safety glasses Standard )
) T ) powder-free handled in a
containers, with side shields. o laboratory coat. )
_ _ nitrile gloves.[7] well-ventilated
working with
_ _ area.
dilute solutions)
High Exposure
Risk(Weighing ) )
Double-gloving Disposable, low- A NIOSH-
powder,

preparing stock

Chemical safety

with powder-free

permeability

approved N95

uti goggles and a nitrile gloves is gown with a solid  (or higher)
solutions,
) face shield.[7][8] recommended. front and tight- respirator for
potential for o
[9] fitting cuffs.[9] dusts.[7]
dust/aerosol
generation)
Chemical- ] o
] ) Air-purifying
) Two pairs of resistant ] i
Chemical safety ) ] respirator with
) chemical- disposable )
Spill Cleanup goggles and a ) o appropriate
resistant nitrile coveralls or

face shield.[8]

gloves.[9][10]

apron over a lab
coat.[10]

cartridges for
dusts.[7][10]

Procedural Guidance: Handling Protocol

This step-by-step protocol provides a framework for the safe handling of Aspirin glycine

calcium in a laboratory setting.

Preparation and Area Setup

o Ventilation: Always handle solid Aspirin glycine calcium in a well-ventilated area. Use a

chemical fume hood or a local exhaust ventilation system when weighing the powder or

performing tasks that could generate dust.[4]
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o Restricted Access: Ensure the handling area is clearly marked and access is restricted to
authorized personnel.[9]

» Emergency Equipment: Confirm that an eyewash station and a safety shower are
unobstructed and accessible.[4]

o Decontamination: Prepare a designated area for waste and have appropriate
decontamination supplies ready.

Handling the Compound
e Donning PPE: Put on all required PPE as specified in the table above before handling the

chemical.

» Weighing: When weighing the powder, use a containment system such as a ventilated
balance enclosure or perform the task carefully within a fume hood to minimize dust
generation.

e Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to
avoid splashing.

o General Hygiene: Do not eat, drink, or apply cosmetics in the handling area.[3][6][9] Wash
hands thoroughly with soap and water after handling is complete and before leaving the
laboratory.[5][6]

Post-Handling and Decontamination

o Cleaning: Clean all work surfaces and equipment thoroughly after use to remove any
residual chemical contamination.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use items (gloves, gowns) in the designated chemical waste container.

» Hand Washing: Always wash hands as the final step after removing all PPE.[9]

Logistical Information: Disposal Plan
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Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

» Waste Segregation: All disposable materials that have come into contact with Aspirin
glycine calcium, including gloves, gowns, and paper towels, must be disposed of as
chemical waste.

o Containerization: Collect waste in a clearly labeled, sealed container suitable for chemical
waste. The label should identify the contents.

o Bulk Disposal: Unused or expired Aspirin glycine calcium should be disposed of through
an approved waste disposal plant.[3][6] Do not discard it down the drain or in the regular
trash.

o Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste
disposal. For academic and research institutions, consult your Environmental Health and
Safety (EH&S) department for specific procedures.

o Take-Back Programs: For unused medicines, the best disposal method is a drug take-back
program.[11][12] If this is not available, and for laboratory waste, adhere to institutional
chemical waste protocols.

Emergency Procedures: First Aid

Immediate and appropriate first aid is critical in the event of an exposure.

 Inhalation: Remove the individual to fresh air. If breathing is difficult or if respiratory
symptoms like coughing or wheezing occur, seek immediate medical attention.[4][6]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[4] Remove contaminated clothing. If skin irritation or an allergic reaction
develops, seek medical advice.[6]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[6] Remove contact lenses if present and easy to do. Continue rinsing.
Seek immediate medical attention.[4][6]
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 Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. Seek immediate medical
attention and show the Safety Data Sheet to the attending physician.[3][6]

Visualization of Safety Workflow

The following diagram illustrates the logical workflow for assessing hazards and selecting the
appropriate controls and personal protective equipment when handling chemical powders like
Aspirin glycine calcium.
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Caption: Hazard control and PPE selection workflow for handling chemical powders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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